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Get Quote

Executive Summary
In the design of perfusion media, plasma expanders, and organ preservation solutions, the

selection of a colloid is often reduced to a choice between Dextran 70 and Ficoll 70. While both

share a nominal molecular weight of ~70 kDa, they exhibit divergent physicochemical

behaviors governed by their distinct hydrodynamic geometries: the random coil (Dextran)

versus the compact sphere (Ficoll).[1]

This guide analyzes the Colloid Osmotic Pressure (COP) profiles of these two polymers,

establishing that Dextran 70 generates significantly higher COP per unit weight than Ficoll 70

due to greater excluded volume effects (higher second virial coefficient). Conversely, Ficoll 70

offers a "hard sphere" approximation ideal for pore-sizing studies and perfusion protocols

requiring thermodynamic inertness without hemorheological interference.

Physicochemical Fundamentals: The Coil vs. The
Sphere
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To understand the osmotic discrepancies between these colloids, one must move beyond

molecular weight (MW) and analyze their solution-state topology.

Structural Topology
Dextran 70: A linear, flexible polysaccharide composed of glucose molecules linked primarily

by

-1,6 bonds. In solution, it behaves as a random coil with a high axial ratio. This flexibility
allows it to "reptate" (snake) through pores smaller than its hydrodynamic radius.

Ficoll 70: A highly branched, cross-linked copolymer of sucrose and epichlorohydrin. It

adopts a compact, spherical configuration. It behaves closer to the theoretical "hard sphere"

model, exhibiting lower intrinsic viscosity and less deformation under shear.

The Virial Expansion & Excluded Volume
The relationship between concentration and osmotic pressure (

) for non-ideal polymers is described by the virial expansion:

Where:

= Concentration (g/L)

= Number-average molecular weight

= Second virial coefficient (measure of polymer-solvent vs. polymer-polymer interaction)

The Critical Divergence: Because Dextran 70 exists as an extended coil, it occupies a larger

effective volume (excluded volume) than the compact Ficoll 70 sphere. Consequently,

for Dextran is significantly higher than

for Ficoll.

As concentration (

) increases, the
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term dominates. Therefore, at clinically relevant concentrations (e.g., 6% or 10%), Dextran 70
exerts a "hyperoncotic" pressure compared to an equimolar solution of Ficoll 70.
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Figure 1: Causal pathway linking polymer shape to osmotic pressure deviations.

Quantitative Comparison Data
The following data synthesizes comparative values derived from membrane osmometry and

hemorheological studies. Note the non-linear divergence at higher concentrations.

Table 1: Comparative Physicochemical Profile
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Parameter Dextran 70 Ficoll 70 Implication

Shape Model Random Coil (Linear)
Hard Sphere

(Compact)

Dextran is more

viscous; Ficoll is more

inert.

Stokes Radius (

)
~6.5 nm ~4.6 - 5.0 nm

Dextran appears

"larger"

hydrodynamically.

Intrinsic Viscosity High Low

Dextran affects shear

stress on endothelium

more.

Permeability
Hyperpermeable

(Reptation)
Ideal Sieving

Ficoll is the gold

standard for pore

sizing.

COP at 3.5% (w/v)
~25 mmHg (Iso-

oncotic)

~15 mmHg (Hypo-

oncotic)

Dextran matches

plasma at lower

concentrations.

COP at 6.0% (w/v)
~60-70 mmHg

(Hyperoncotic)

~28-32 mmHg (Iso-

oncotic)

6% Dextran is a

volume expander; 6%

Ficoll mimics plasma.

Table 2: Concentration vs. Pressure (Approximate)
Concentration
(g/dL)

Dextran 70 COP
(mmHg)

Ficoll 70 COP
(mmHg)

Human Plasma Ref.

2% ~12 ~6 Hypo-oncotic

4% ~35 ~14 Iso-oncotic (Albumin)

6% ~65 ~28 Hyperoncotic

10% >140 ~65 Extreme Hyperoncotic
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Critical Application Note: To replace plasma (COP ~25 mmHg) in a perfusion circuit:

Using Dextran 70: Use approx. 3.5% - 4.0%.

Using Ficoll 70: Use approx. 5.5% - 6.0%. Using 6% Dextran 70 (a standard clinical

formulation) will dehydrate tissues in an ex vivo organ bath due to excessive oncotic pull.

Physiological & Experimental Implications[3][4][5]
Microvascular Permeability & Sieving
Dextran's flexibility allows it to deform.[1][2] In renal filtration studies, Dextran 70 exhibits a

fractional clearance significantly higher than Ficoll 70 of equivalent radius.

Recommendation: For studies measuring vascular permeability or pore size, use Ficoll 70.

Its spherical rigidity prevents "reptation," providing a true measure of pore geometry rather

than polymer deformation.

Hemorheology and Cell Interaction
Dextran 70: Interacts with erythrocytes (RBCs), promoting rouleaux formation (aggregation)

at low shear rates, but also acts as an anti-thrombotic agent by coating platelets. It

significantly increases bulk viscosity.

Ficoll 70: Biologically inert. It does not induce RBC aggregation and has minimal effect on

blood viscosity compared to Dextran.

Recommendation: For organ preservation or perfusion where "pure" osmotic support is

required without altering fluid shear stress or inducing cell clumping, Ficoll 70 is superior.

Experimental Protocol: Measuring COP via
Membrane Osmometry
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To validate the COP of your specific lot (polydispersity varies by batch), use a membrane

osmometer. Do not rely on theoretical calculations for critical drug delivery applications.

Protocol: Direct COP Measurement
Equipment:

Membrane Osmometer (e.g., Wescor or Gonotec).

Semi-permeable membrane (Cut-off: 10-20 kDa). Note: Ensure cutoff is well below the 70

kDa average to retain the polymer.

Workflow:

Membrane Conditioning: Soak the membrane in saline/buffer for >12 hours. This ensures

hydration and removes preservatives.

System Zeroing: Fill both the sample and reference chambers with the solvent (e.g., Krebs-

Henseleit buffer). Establish a stable zero baseline.

Sample Degassing: Sonicate the colloid solution for 5 minutes. Dissolved air bubbles can

cause pressure artifacts.

Measurement: Inject the colloid into the sample chamber.

Equilibration: Allow 5–10 minutes for the pressure to plateau.

Washout: Rinse the chamber 3x with solvent between samples to prevent "memory effects"

(adsorption of Dextran to the membrane).
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Start: Colloid Preparation
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(Avoid Bubbles)
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6. Washout (3x)
(Critical for Dextran)

Next Sample
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Figure 2: Validated workflow for membrane osmometry to ensure reproducibility.

Selection Guide: Which Colloid to Choose?
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Application Recommended Colloid Rationale

Plasma Volume Expansion Dextran 70

High

provides "super-efficiency"

(hyperoncotic) at lower

concentrations; longer

intravascular retention.

Organ Perfusion (Ex Vivo) Ficoll 70

Inert; does not coat

endothelium; maintains

physiological viscosity;

prevents edema without

dehydrating tissue (at 5-6%).

Glomerular Sieving Studies Ficoll 70

Hard sphere nature provides

accurate pore sizing; Dextran

yields false positives due to

reptation.

Microcirculation Imaging Dextran 70

Often available as FITC-

Dextran; however, be aware of

leakage due to

hyperpermeability.

Cell Isolation Gradients Ficoll 70

High density can be achieved

with lower viscosity and lower

osmolarity compared to

sucrose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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